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Compound of Interest |

(S)-2-(Benzyloxy)-3-
Compound Name:
hydroxypropanal
CAS No.: 129492-58-6
Cat. No.: B166032

Part 1: Executive Summary & Immediate Action

Stop and Read: (S)-2-(Benzyloxy)-3-hydroxypropanal is a chiral aldehyde building block.
While not classified as "Acutely Toxic" (P-List) by the EPA, it presents specific hazards due to
its aldehyde functionality (oxidation sensitivity) and benzyl ether moiety (potential peroxide
formation over extended storage).

Immediate Disposal Directive:

Do NOT pour down the drain.[1][2][3][4]

Do NOT mix with strong oxidizers or strong bases.

Primary Route: Collect in Non-Halogenated Organic Waste containers.

Spill Response: Absorb with vermiculite; do not use paper towels (combustible interaction).

Part 2: Chemical Profile & Hazard Identification

Understanding the physicochemical properties is the first step in safe disposal. This compound
Is air-sensitive and prone to autoxidation.
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Operational Implication

Chemical Name

(S)-2-(Benzyloxy)-3-

Labeling requires full IUPAC

hydroxypropanal name.
Use for waste manifest
CAS Number 81445-44-5 o
verification.
Molecular Formula C10H1202 Organic, non-halogenated.

Combustible Liquid. Keep

Flash Point ~84°C (183°F)
away from heat sources.[5]
Air-sensitive (oxidizes to acid).
Reactivity Aldehyde; Benzyl Ether Potential peroxide former upon

long-term storage.

GHS Hazards

H315 (Skin Irrit.), H319 (Eye
Irrit.)[3]

Standard PPE (Nitrile gloves,
goggles) required.[1]

Storage

< 0°C, under Inert Gas (Ar/Nz2)

Degrades rapidly at RT;
degradation products (acids)

may alter waste pH.

Part 3: Disposal Decision Logic

Disposal procedures vary based on the state of the material (pure surplus vs. dilute waste) and
the volume. Use the following logic flow to determine the correct protocol.
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Spill / Contamination

If neutralization req'd
(e.g. before sewer disposal - RARE)

Preferred /If solvent compatible Absorbed material

Protocol C:
Solid Hazardous Waste

Protocol A:
Non-Halogenated Waste Stream

Protocol B:
Bisulfite Quenching
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Figure 1: Decision matrix for the disposal of (S)-2-(Benzyloxy)-3-hydroxypropanal. Note:
Sewer disposal is generally prohibited for organic synthesis intermediates regardless of
guenching, unless explicitly permitted by local EHS regulations.

Part 4: Detailed Operational Protocols
Protocol A: Direct Waste Stream (Standard)

Applicability: Surplus pure reagent or reaction mixtures in compatible solvents (e.g., Ethyl
Acetate, Hexane, Methanol).

e Segregation: Ensure the waste container is labeled "Non-Halogenated Organic Solvents."

o Critical: Do not mix with acidic waste streams (risk of polymerization) or oxidizers (risk of
exothermic reaction).

+ Container Choice: High-density polyethylene (HDPE) or amber glass.
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e Labeling:
o Must list "(S)-2-(Benzyloxy)-3-hydroxypropanal".
o Add hazard check: "Irritant", "Combustible".

o Transfer: Pour slowly using a funnel. If the material has solidified due to cold storage, allow it
to warm to room temperature in a fume hood before transfer.

Protocol B: Chemical Treatment (Bisulfite Quenching)

Applicability: Treatment of spills, cleaning of glassware with significant residue, or pre-treatment
of aqueous waste streams (if applicable). Mechanism: Sodium bisulfite forms a water-soluble
adduct with the aldehyde, reducing volatility and reactivity.

Reagents:
e Sodium Bisulfite (NaHSOs) saturated solution.
e pH paper.
Steps:
o Preparation: In a fume hood, prepare a saturated solution of Sodium Bisulfite (~30-40% wi/v).
» Addition: Slowly add the bisulfite solution to the aldehyde residue.
o Ratio: Use approximately 2 molar equivalents of bisulfite per mole of aldehyde.
e Reaction: Stir for 30 minutes. The mixture may warm slightly (exothermic).
 Verification: Check pH. The solution should be slightly acidic.

» Final Disposal: The resulting aqueous solution contains the bisulfite adduct. Label as
"Agueous Organic Waste" and dispose of according to site-specific aqueous waste
guidelines.

Protocol C: Empty Container Management
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Applicability: Empty reagent bottles (glass/plastic).

e Triple Rinse: Rinse the empty container three times with a small volume of a compatible
solvent (e.g., Acetone or Ethanol).

¢ Rinsate Disposal: Pour all rinsates into the Non-Halogenated Organic Waste container
(Protocol A).

o Defacing: Cross out the original label. Mark as "EMPTY".

o Glass Disposal: If the container is glass, discard in the "Broken/Lab Glass" box. If plastic,
discard in regular trash (only after triple rinsing and defacing).

Part 5: Scientific Rationale & Safety Integrity

Why this specific handling?

o Aldehyde Oxidation: Aldehydes like (S)-2-(Benzyloxy)-3-hydroxypropanal autoxidize to
carboxylic acids (in this case, 2-(benzyloxy)-3-hydroxypropanoic acid). This reaction is
accelerated by light and air. Accumulation of acid can pressurize sealed waste containers if
carbonates are present. Always leave headspace in waste containers.

e Benzyl Ether Stability: While benzyl ethers are generally stable protecting groups, they can
form peroxides under aggressive conditions or long-term exposure to air. Regular testing for
peroxides is not typically required for this specific compound compared to ethers like THF,
but "old" bottles should be treated with caution and never distilled to dryness.

Regulatory Compliance (USA):

e RCRA Status: This specific CAS is not P-listed or U-listed. However, waste exhibiting a flash
point < 60°C (140°F) is characteristic hazardous waste (D001). Since the flash point is
~84°C, it is technically not D001 by itself, but if mixed with flammable solvents (Acetone,
MeOH), the entire mixture becomes D0O1.

o Sewer Ban: 40 CFR 403.5 prohibits discharging pollutants that cause fire or explosion
hazards or toxic gases. Never sewer this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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